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Compound of Interest

Compound Name: 2-Bromohexanoic acid

Cat. No.: B146095 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Bromohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromohexanoic acid (CAS No: 616-05-7), a key intermediate in various organic syntheses.

The information is presented to be a valuable resource for professionals in research,

development, and drug discovery.

Core Physical and Chemical Properties
2-Bromohexanoic acid is a colorless to light brown liquid at room temperature.[1][2] It is

characterized by the presence of a bromine atom at the alpha-carbon relative to the carboxylic

acid group, which imparts significant reactivity, making it a versatile building block in the

synthesis of pharmaceuticals and other fine chemicals.[3][4]

Data Presentation: Physical Properties of 2-
Bromohexanoic Acid
The following table summarizes the key quantitative physical properties of 2-Bromohexanoic
acid for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₁₁BrO₂ [5]

Molecular Weight 195.05 g/mol [5]

Melting Point 4 °C [1][3]

Boiling Point 136-138 °C at 18 mmHg [1][3][5]

Density 1.37 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.472 [3][5]

Solubility

Soluble in alcohol and diethyl

ether.[5] Very slightly soluble in

water.[5]

pKa (Predicted) 2.97 ± 0.21 [3]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the key physical properties of organic compounds like 2-Bromohexanoic acid.

Melting Point Determination
The melting point of a solid organic compound can be determined by packing a small amount

into a capillary tube and heating it slowly in a melting point apparatus.[6][7][8] The temperature

range from the first sign of melting to the complete liquefaction of the sample is recorded as the

melting point range.[6][7] For a pure compound, this range is typically narrow.

General Procedure:

A small, finely powdered sample of the solid is packed into a capillary tube to a height of 2-3

mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the expected

melting point.
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The temperatures at which melting begins and is complete are recorded.[8]

Boiling Point Determination
The boiling point of a liquid organic compound is the temperature at which its vapor pressure

equals the atmospheric pressure.[9] A common method for micro-scale determination involves

a Thiele tube or a similar apparatus.[10][11]

General Procedure:

A small volume of the liquid is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The assembly is heated gently in a Thiele tube containing a high-boiling liquid (e.g., mineral

oil).

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[9][12]

Density Determination
The density of a liquid is its mass per unit volume.[13] It is typically determined by measuring

the mass of a known volume of the liquid.

General Procedure:

The mass of a clean, dry pycnometer (specific gravity bottle) or a graduated cylinder is

accurately measured.[13][14]

The container is filled with the liquid to a calibrated mark, and the total mass is measured.

The mass of the liquid is determined by subtraction.

The density is calculated by dividing the mass of the liquid by its volume.[15]
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Refractive Index Measurement
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when it enters the liquid. It is a characteristic property that can be measured using a

refractometer.[16]

General Procedure:

A few drops of the liquid are placed on the prism of an Abbe refractometer.[16]

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus.

The refractive index is read directly from the instrument's scale.[16] The temperature should

be controlled and recorded as the refractive index is temperature-dependent.

Solubility Determination
The solubility of an organic acid can be qualitatively assessed in various solvents to

understand its polarity and acidic nature.

General Procedure:

A small amount of the compound (e.g., 25 mg or 0.05 mL) is added to a test tube containing

a small volume (e.g., 0.75 mL) of the solvent (e.g., water, 5% NaOH, 5% NaHCO₃, diethyl

ether).[17][18]

The mixture is shaken vigorously.

The compound is classified as soluble if it dissolves completely, and insoluble if it does not.

[19] The solubility in aqueous acidic and basic solutions can provide information about the

presence of acidic or basic functional groups.[18]

Synthesis Workflow
2-Bromohexanoic acid is commonly synthesized from hexanoic acid via the Hell-Volhard-

Zelinsky reaction.[20][21][22] This reaction involves the alpha-bromination of a carboxylic acid

in the presence of a phosphorus catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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